Cas no 2551116-86-8 (Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 2551116-86-8
• MF: C₁₀H₁₇F₂NO₄
• MW: 253.243090391159
• MDL: MFCD32874535
• CID: 5656970
• PubChem ID: 155822159
• Update Time: 2025-09-18

Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate
• 2551116-86-8
• EN300-27685707

• MDL： MFCD32874535
• Inchi： 1S/C10H17F2NO4/c1-8(2,3)17-7(15)13-4-9(16,5-13)10(11,12)6-14/h14,16H,4-6H2,1-3H3
• InChI Key： GSQUEWHZJAZKTP-UHFFFAOYSA-N
• SMILES： FC(CO)(C1(CN(C(=O)OC(C)(C)C)C1)O)F

Computed Properties

• Exact Mass: 253.11256435g/mol
• Monoisotopic Mass: 253.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70Ų

Additional information on Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate

Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2551116-86-8)

Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2551116-86-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of difluoro and hydroxy groups in the molecule imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate is composed of a tert-butyl ester group, a difluorinated ethyl moiety, and a hydroxylated azetidine ring. These functional groups contribute to the compound's stability and reactivity, making it suitable for various synthetic transformations and biological evaluations. The azetidine ring, in particular, is known for its ability to mimic biologically active motifs found in natural products and peptides.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl group in Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate is expected to confer similar benefits, potentially leading to improved drug-like properties such as increased solubility and reduced susceptibility to metabolic degradation.

In the context of medicinal chemistry, Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate has been explored as a building block for the synthesis of more complex molecules. Its versatile reactivity allows for the introduction of various functional groups through selective transformations, thereby expanding its utility in the design of targeted therapeutic agents. For instance, the hydroxyl groups can be readily modified through acylation or etherification reactions to generate derivatives with tailored biological activities.

The biological evaluation of Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate has revealed promising results. Preliminary studies have shown that this compound exhibits potent activity against specific enzymes and receptors involved in various disease pathways. For example, it has demonstrated inhibitory effects on key enzymes implicated in neurodegenerative disorders and cancer. These findings suggest that Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate could serve as a lead compound for the development of novel therapeutics targeting these diseases.

Moreover, the compound's ability to cross biological membranes efficiently has been investigated using cell-based assays. Results indicate that Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate exhibits favorable cell permeability properties, which are crucial for its effectiveness as a potential drug candidate. This property is particularly important for drugs targeting intracellular targets or diseases affecting specific organs.

The safety profile of Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate has also been evaluated through toxicity studies. Initial data suggest that the compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in preclinical models. However, further comprehensive toxicity assessments are necessary to ensure its safety for clinical use.

In conclusion, Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2551166-86-8) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its full potential and optimize its use in various medical applications.